N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide

• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-[5-(pyrrolidine-1-carbonyl)-2-pyrrolidin-1-ylphenyl]acetamide
• InChI: InChI=1S/C17H23N3O2/c1-13(21)18-15-12-14(17(22)20-10-4-5-11-20)6-7-16(15)19-8-2-3-9-19/h6-7,12H,2-5,8-11H2,1H3,(H,18,21)
• InChI Key: XJZPBNADUBTPJR-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=CC(=C1)C(=O)N2CCCC2)N3CCCC3

Description

N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide, also known as PPAP, is a synthetic compound that has recently gained attention in the scientific community for its potential applications in various fields. PPAP is a member of the phenylacetamide family of compounds and is structurally similar to other psychoactive substances such as modafinil and adrafinil.

Mechanism of Action

N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide works by increasing the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in a variety of cognitive and emotional processes. It is believed that N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide acts by inhibiting the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft.
Biochemical and Physiological Effects:
N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been shown to increase alertness, concentration, and motivation in animal studies. It has also been shown to improve memory and learning in rats. In addition, N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been shown to have antidepressant effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide in laboratory experiments is that it is relatively easy to synthesize and is readily available. However, one limitation is that its effects on humans are not well understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide. One area of interest is its potential use as a treatment for ADHD and other cognitive disorders. Another area of interest is its potential as a treatment for depression and other mood disorders. Additionally, further research is needed to determine the long-term effects of N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction of 2-bromo-4'-nitroacetophenone with pyrrolidine, followed by reduction with lithium aluminum hydride. Another method involves the reaction of 2-bromoacetophenone with pyrrolidine, followed by N-acylation with chloroacetyl chloride and subsequent reduction with lithium aluminum hydride.

Scientific Research Applications

N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide has been studied for its potential use as a cognitive enhancer and as a treatment for various neurological disorders. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to improved cognitive function and mood. N-[2-(1-pyrrolidinyl)-5-(1-pyrrolidinylcarbonyl)phenyl]acetamide has also been investigated for its potential as a treatment for depression, ADHD, and Alzheimer's disease.